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Cat. No.: B1631900 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lophanthoidin B is an abietane diterpenoid, a class of natural products known for their

diverse and potent biological activities. This technical guide provides a comprehensive

overview of the natural source, detailed isolation protocols, and physicochemical properties of

Lophanthoidin B. The information presented herein is intended to serve as a valuable

resource for researchers engaged in natural product chemistry, drug discovery, and

pharmacological studies.

Natural Source and Origin
Lophanthoidin B is a constituent of the plant Isodon lophanthoides, also known by its

synonym Rabdosia lophanthoides. This species belongs to the Lamiaceae family, a group of

plants well-recognized for producing a rich array of bioactive terpenoids. Isodon lophanthoides

is a perennial herb found in various regions of Asia and has been used in traditional medicine,

valued for its anti-inflammatory and other therapeutic properties. The isolation of

Lophanthoidin B, along with several other related diterpenoids, from this plant underscores its

significance as a source of novel chemical entities for potential drug development.

Physicochemical Properties of Lophanthoidin B
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The fundamental physicochemical properties of Lophanthoidin B are summarized in the table

below. This data is critical for its identification, characterization, and for planning further

chemical or biological studies.

Property Value Reference

Molecular Formula C₂₄H₃₂O₈ [1]

Molecular Weight 448.5 g/mol [1]

IUPAC Name

2-[(4bS,8aS,9S,10S)-10-

acetyloxy-1,9-dihydroxy-

4b,8,8-trimethyl-3,4-dioxo-

5,6,7,8a,9,10-

hexahydrophenanthren-2-

yl]propyl acetate

[1]

CAS Number 120462-42-2 [1]

Experimental Protocols
Isolation of Lophanthoidin B from Isodon lophanthoides
The following protocol details the methodology for the extraction and purification of

Lophanthoidin B from the aerial parts of Isodon lophanthoides. This procedure is based on

established phytochemical isolation techniques for abietane diterpenoids from the Isodon

genus.

1. Plant Material Collection and Preparation:

The aerial parts of Isodon lophanthoides are collected and authenticated.

The plant material is air-dried in the shade to a constant weight.

The dried material is then coarsely powdered to increase the surface area for efficient

extraction.

2. Extraction:
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The powdered plant material is subjected to exhaustive extraction with 95% ethanol at room

temperature. This process is typically repeated three times to ensure maximum recovery of

the secondary metabolites.

The resulting ethanolic extracts are combined and concentrated under reduced pressure

using a rotary evaporator to yield a crude extract.

3. Fractionation:

The crude extract is suspended in water and partitioned successively with petroleum ether,

chloroform, and ethyl acetate. This liquid-liquid partitioning separates compounds based on

their polarity.

The chloroform-soluble fraction, which is expected to contain the diterpenoids, is

concentrated to dryness.

4. Chromatographic Purification:

Silica Gel Column Chromatography: The chloroform fraction is subjected to column

chromatography over a silica gel (100-200 mesh) column. The column is eluted with a

gradient of chloroform and methanol, starting with 100% chloroform and gradually increasing

the polarity by adding methanol.

Sephadex LH-20 Column Chromatography: Fractions enriched with Lophanthoidin B are

further purified using a Sephadex LH-20 column, eluting with a methanol-chloroform (1:1)

mixture. This step separates molecules based on size.

Preparative High-Performance Liquid Chromatography (HPLC): The final purification is

achieved by preparative HPLC on a C18 reversed-phase column. A suitable mobile phase,

such as a gradient of methanol and water, is used to isolate pure Lophanthoidin B.

5. Structure Elucidation:

The structure of the isolated Lophanthoidin B is confirmed by comprehensive spectroscopic

analysis, including ¹H NMR, ¹³C NMR, and mass spectrometry (MS), and by comparison with

published data.
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Caption: Experimental workflow for the isolation of Lophanthoidin B.

Biological Activity
While comprehensive biological activity data for Lophanthoidin B is not extensively

documented in publicly available literature, related abietane diterpenoids isolated from Isodon

species have demonstrated a wide range of pharmacological effects. These include cytotoxic

activities against various cancer cell lines, as well as anti-inflammatory properties.[2][3][4] The

structural similarity of Lophanthoidin B to these bioactive compounds suggests that it may

also possess significant therapeutic potential, warranting further investigation into its

pharmacological profile.

Conclusion
Lophanthoidin B represents a promising abietane diterpenoid from Isodon lophanthoides. The

detailed protocols and data presented in this guide are intended to facilitate further research

into its chemical synthesis, derivatization, and comprehensive biological evaluation. Such

studies are crucial for unlocking the full therapeutic potential of this natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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